Cas no 74038-51-0 ( )

  structure
  structure
Product Name: 
CAS No:74038-51-0
MF:C20H22Cl2N2
MW:361.308083057404
CID:978901
PubChem ID:52867
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chlorophenyl)-N-[6-[(3-chlorophenyl)methylideneamino]hexyl]methanimine
    • N,N'-Bis(m-chlorobenzylidene)-1,6-hexanediamine
    • 1, N,N'-bis-(m-chlorobenzylidene)-
    • 1,6-HEXANEDIAMINE, N,N'-BIS-(m-CHLOROBENZYLIDENE)-
    • AC1L1DRF
    • LS-75024
    • NCIOpen2_009757
    • NSC 91327
    • NSC-91327
    • 1,6-Hexanediamine, N,N'-bis((3-chlorophenyl)methylene)-
    • 74038-51-0
    • 1, N,N'-bis[(3-chlorophenyl)methylene]-
    • NSC91327
    • N,n-bis(m-chlorobenzylidene)-1,6-hexanediamine
    • DS-011736
    •  
    • Inchi: 1S/C20H22Cl2N2/c21-19-9-5-7-17(13-19)15-23-11-3-1-2-4-12-24-16-18-8-6-10-20(22)14-18/h5-10,13-16H,1-4,11-12H2/b23-15+,24-16+
    • InChI Key: LZKXUGRBACZKFG-DFEHQXHXSA-N
    • SMILES: ClC1=CC=CC(=C1)/C=N/CCCCCC/N=C/C1C=CC=C(C=1)Cl

Computed Properties

  • Exact Mass: 360.11600
  • Monoisotopic Mass: 360.1160041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72000
  • LogP: 6.09180
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